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Compound of Interest

Compound Name: Carvone Epoxide

CAS No.: 36616-60-1

Cat. No.: B143397

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for carvone
epoxide, a versatile chiral building block with applications in organic synthesis and drug

discovery. The information presented herein is intended to serve as a detailed reference for the

characterization of this compound, featuring nuclear magnetic resonance (NMR), infrared (IR),

and mass spectrometry (MS) data, alongside the experimental protocols for their acquisition.

Introduction
Carvone, a naturally occurring monoterpene found in the essential oils of spearmint and

caraway, possesses two reactive double bonds. Selective epoxidation of the exocyclic double

bond at the isopropenyl group leads to the formation of 7,8-carvone epoxide, preserving the

α,β-unsaturated ketone functionality crucial for various biological activities.[1][2] This guide

focuses on the spectroscopic characterization of (5R)-8-epoxycarvotanacetone, a key

derivative of R-(−)-carvone.
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The following sections present the key spectroscopic data for 7,8-carvone epoxide, organized

for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The ¹H

and ¹³C NMR data for the two diastereomers of 7,8-carvone epoxide are summarized below.

Table 1: ¹H NMR Spectroscopic Data for 7,8-Carvone Epoxide Diastereomers (400 MHz,

CDCl₃)
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Assignment
((5R,7S)-
isomer)[1]

Assignment
((5R,7R)-
isomer)[1]

6.72 m H-3

m H-3

2.65 d 4.6 Ha-8

2.61 d 4.6 Hb-8

2.72 d 4.5 Ha-8

2.58 d 4.5 Hb-8

2.58 m Ha-6

2.51 m Hb-6

2.55 m Ha-6

2.38 m Ha-4

2.25 m Hb-4

2.17 m Hb-6, Ha-4, Hb-4

2.06 m H-5 H-5

1.77 s H-10

1.76 s H-10

1.29 s H-9

1.31 s H-9

Table 2: ¹³C NMR Spectroscopic Data for 7,8-Carvone Epoxide Diastereomers (100 MHz,

CDCl₃)
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Chemical Shift (δ) ppm
Assignment ((5R,7S)-
isomer)[1]

Assignment ((5R,7R)-
isomer)[1]

198.2 C=O

199.1 C=O

144.2 C-2 C-2

144.1

135.6 C-1 C-1

58.0 C-8 C-8

57.9

52.9 C-7 C-7

52.4

41.3 C-4 C-4

40.7

40.4 C-6 C-6

39.9

27.7 C-5 C-5

27.9

18.4 C-9 C-9

19.0

15.7 C-10 C-10

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The

characteristic absorption bands for 7,8-carvone epoxide are presented in Table 3. The

presence of the α,β-unsaturated ketone is confirmed by the strong absorption around 1667
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cm⁻¹, while the disappearance of the characteristic C=C stretching of the exocyclic double

bond from the starting material (carvone) indicates successful epoxidation.[1][2]

Table 3: Significant IR Absorption Bands for 7,8-Carvone Epoxide (Film)

Wavenumber (cm⁻¹) Functional Group Assignment[1]

2980, 2924 C-H stretch (sp³)

1667 C=O stretch (α,β-unsaturated ketone)

1450, 1382 C-H bend

1106 C-O stretch (epoxide)

901, 834, 704 C-H bend (out-of-plane)

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) confirms the elemental composition of the

molecule.

Table 4: High-Resolution Mass Spectrometry (HRMS) Data for 7,8-Carvone Epoxide

Ion
Calculated m/z
(C₁₀H₁₄O₂Na)

Found m/z[1]

[M+Na]⁺ 189.0886 189.0891

Experimental Protocols
The following sections detail the methodologies for the synthesis and spectroscopic analysis of

carvone epoxide.

Synthesis of (5R)-8-Epoxycarvotanacetone
This procedure is adapted from the regioselective epoxidation of R-(−)-carvone using meta-

chloroperoxybenzoic acid (m-CPBA).[2]
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Dissolve R-(−)-carvone (500 mg) in ice-cold dichloromethane (8 mL).

Prepare a solution of 75% m-CPBA (85 mg) in dichloromethane (4 mL).

Add the m-CPBA solution dropwise to the carvone solution over 10 minutes while

maintaining the temperature at 0 °C in an ice bath.

Stir the reaction mixture at 0 °C for 16 hours, monitoring the progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction and perform an appropriate work-up to isolate the

crude product.

Purify the crude product by column chromatography to obtain the desired carvone epoxide.

NMR Spectroscopy
¹H and ¹³C NMR spectra were recorded on a Bruker Advance 400 MHz spectrometer.[1]

Dissolve a sample of the purified carvone epoxide in deuterated chloroform (CDCl₃).

Acquire the ¹H NMR spectrum at 400 MHz and the ¹³C NMR spectrum at 100 MHz.

Reference the chemical shifts to the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H and

δ = 77.0 ppm for ¹³C).[1]

IR Spectroscopy
IR spectra were recorded on a spectrometer using a thin film of the sample.[1]

Place a drop of the neat liquid sample between two potassium bromide (KBr) plates to create

a thin film.

Acquire the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry
High-resolution mass spectra were obtained using an electron ionization (EI) source.[1]
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Introduce a solution of the sample into the mass spectrometer.

Acquire the mass spectrum in the positive ion mode to observe the [M+Na]⁺ adduct.

Workflow and Data Analysis
The overall process of obtaining and analyzing the spectroscopic data for carvone epoxide is

illustrated in the following workflow diagram.
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Caption: Workflow for the synthesis and spectroscopic analysis of carvone epoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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